Cas no 67731-84-4 (Pentanoic acid, 2,3,4,4-tetramethyl-)

• Product Name: Pentanoic acid, 2,3,4,4-tetramethyl-
• CAS No: 67731-84-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 4137129
• PubChem ID: 12418127
• Update Time: 2025-04-24

Pentanoic acid, 2,3,4,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,3,4,4-tetramethyl-
• 2,3,4,4-tetramethylpentanoic acid
• SCHEMBL2464055
• 2,3,4,4-tetramethylpentanoicacid
• 67731-84-4
• SCA73184
• DTXSID401300863
• AKOS017530880
• Z1262525834
• 814-294-0
• IWQGPFOFKOXBRP-UHFFFAOYSA-N
• EN300-365592

• Inchi： 1S/C9H18O2/c1-6(8(10)11)7(2)9(3,4)5/h6-7H,1-5H3,(H,10,11)
• InChI Key： IWQGPFOFKOXBRP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)C(C)C(C)(C)C

Computed Properties

• Exact Mass: 158.130679813Da
• Monoisotopic Mass: 158.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids